4-(7-methoxybenzofuran-2-yl)-2-oxo-2H-chromen-6-yl thiophene-2-carboxylate

• IUPAC Name: [4-(7-methoxy-1-benzofuran-2-yl)-2-oxochromen-6-yl] thiophene-2-carboxylate
• InChI: InChI=1S/C23H14O6S/c1-26-18-5-2-4-13-10-19(29-22(13)18)16-12-21(24)28-17-8-7-14(11-15(16)17)27-23(25)20-6-3-9-30-20/h2-12H,1H3
• InChI Key: AOXCJQVYCDVGNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CC(=O)OC4=C3C=C(C=C4)OC(=O)C5=CC=CS5
• Molecular Formula: C23H14O6S
• Molecular Weight: 418.4 g/mol

Description

4-(7-methoxybenzofuran-2-yl)-2-oxo-2H-chromen-6-yl thiophene-2-carboxylate, also known as MBCT, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. MBCT belongs to the class of coumarin derivatives and has been found to possess various biological activities, including anticancer, antifungal, and antimicrobial properties.

Scientific Research Applications

Green Synthetic Approaches

Researchers have developed green synthetic methodologies for creating compounds with structural similarities, emphasizing multicomponent reactions in water without the need for a catalyst. This approach not only simplifies the synthetic process but also aligns with environmental sustainability goals. One study demonstrated the stereoselective synthesis of benzo[d]chromeno[3,4-h]oxathiazonine derivatives, showcasing the potential for efficient and eco-friendly synthetic routes (Djahaniani et al., 2015).

Photochromic Properties

The investigation into the photochromic properties of related thieno-2H-chromene derivatives provides insights into the applications of these compounds in developing materials that change color in response to light. Such materials have potential uses in optical storage media, smart windows, and photo-switchable devices (Queiroz et al., 2000).

Antimicrobial and Antioxidant Activities

The synthesis and evaluation of novel compounds for antimicrobial and antioxidant activities have been a significant area of research. Some synthesized compounds have shown excellent antibacterial and antifungal properties, alongside remarkable antioxidant potential. These findings suggest potential pharmaceutical applications for these compounds (Raghavendra et al., 2016).

Synthesis of Photochromic Materials and Natural Products

Research has also focused on the synthesis of naphthopyran and naphthopyrandione units present in photochromic materials and biologically active natural products. This area explores the applications of chromene derivatives in creating materials with light-responsive properties and in mimicking natural product structures for medicinal purposes (Rawat et al., 2006).

Anticancer and Anti-COVID-19 Potential

Further research has delved into the synthesis of heterocyclic compounds derived from similar structures, aiming at potential anti-COVID-19 applications. These compounds were designed to mimic the transition state of RNA 2’-O-methylation, showing high inhibitory effects against SARS-CoV-2 main protease (Mpro), suggesting a promising direction for therapeutic intervention against COVID-19 (Mohareb & Abdo, 2021).